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Compound of Interest

Compound Name: 1-Phenylpent-4-yn-1-amine

CAS No.: 1344306-25-7

Cat. No.: B2499138

Get Quote

Content Type: In-Depth Technical Guide Subject: Structural Characterization, Asymmetric

Synthesis, and Bio-orthogonal Utility of 1-Phenylbut-3-yn-1-amine Audience: Medicinal

Chemists, Chemical Biologists, and Drug Discovery Scientists

Executive Summary: The Homopropargyl Scaffold
-Phenyl homopropargylamine (IUPAC: 1-phenylbut-3-yn-1-amine) represents a critical chiral
building block in modern medicinal chemistry. Unlike its lower homologue, the propargylamine
moiety found in MAO-B inhibitors like Selegiline or Rasagiline, the homopropargyl scaffold
contains an additional methylene spacer (

) between the chiral center and the alkyne terminus.

This structural elongation confers two distinct advantages:

Selectivity Shift: It alters the inhibitory profile from Flavin-dependent Monoamine Oxidases

(MAO) toward Copper-dependent Semicarbazide-Sensitive Amine Oxidases (SSAO/VAP-1).

Bio-orthogonal Utility: It serves as a sterically unencumbered "click" chemistry handle for

designing caspase-3 activatable probes, allowing for the attachment of radiolabels or
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fluorophores via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

This guide provides a rigorous analysis of its chemical structure, a high-fidelity asymmetric

synthesis protocol, and its application in pharmacodynamic imaging.

Chemical Identity & Structural Dynamics[1]
Nomenclature and Connectivity
The term "

-phenyl homopropargylamine" describes a primary amine where the

-carbon is substituted with a phenyl ring and a homopropargyl group (3-butynyl).

IUPAC Name: 1-phenylbut-3-yn-1-amine[1]

Molecular Formula:

Molecular Weight: 145.20 g/mol

Chiral Center: C1 (The carbon bearing the amine and phenyl group). The (S)- and (R)-

enantiomers exhibit distinct biological activities.

Physicochemical Properties
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Property Value Context

Boiling Point ~230°C (Predicted)
High boiling liquid; usually

handled as HCl salt.

pKa (Conjugate Acid) ~9.5
Typical for primary benzylic

amines.

LogP 1.8 - 2.1
Moderate lipophilicity, blood-

brain barrier permeable.

Solubility
Soluble in DCM, MeOH,

DMSO

Free base is organic soluble;

HCl salt is water soluble.

Reactivity
Nucleophilic amine; Terminal

alkyne

Dual reactivity: Amide coupling

(N-terminus) and CuAAC (C-

terminus).

Asymmetric Synthesis Protocol
Standard reductive amination yields racemates. For high-value applications (e.g., peptide

probes), enantiopurity is non-negotiable.

The Ellman Auxiliary Method (Self-Validating Protocol)
This protocol utilizes (R)-tert-butanesulfinamide (Ellman's auxiliary) to direct the

diastereoselective addition of the propargyl group. This method prevents over-alkylation and

ensures high enantiomeric excess (

).

Reagents:
Benzaldehyde (1.0 eq)

(R)-tert-butanesulfinamide (1.1 eq)

Titanium(IV) ethoxide (

) (2.0 eq)
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Propargyl bromide (80% in toluene) (1.5 eq)

Indium powder (1.5 eq) or Zinc dust

THF (anhydrous)

Step-by-Step Methodology:
Phase 1: Imine Formation

Condensation: In a flame-dried flask under Argon, dissolve Benzaldehyde and (R)-tert-

butanesulfinamide in anhydrous THF (0.5 M).

Lewis Acid Activation: Add

dropwise. The solution will turn slightly yellow.

Reflux: Heat to 60°C for 6–12 hours. Monitor via TLC (formation of the N-sulfinyl imine).

Workup: Cool to RT. Pour into brine with vigorous stirring. Filter the resulting titanium salts

through Celite. Extract with EtOAc, dry over

, and concentrate.

Phase 2: Diastereoselective Propargylation (Barbier-Type)

Preparation: Dissolve the crude N-sulfinyl imine in THF.

Metal Insertion: Add Indium powder followed by Propargyl bromide dropwise. Note: Indium is

preferred over Zinc for higher diastereoselectivity and milder conditions.

Reaction: Stir at RT for 12 hours. The reaction proceeds via a cyclic transition state where

the bulky tert-butyl group directs the nucleophilic attack of the propargyl-indium species.

Quench: Quench with saturated

. Extract with EtOAc.[2][3]
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Purification: Flash chromatography (Hexane/EtOAc) yields the pure sulfinamide

intermediate.

Phase 3: Deprotection (Acidolysis)

Cleavage: Dissolve the intermediate in MeOH. Add 4M HCl in Dioxane (2.0 eq).

Precipitation: Stir for 30 minutes. The sulfinyl group is cleaved, yielding the amine

hydrochloride.

Isolation: Concentrate in vacuo. Triturate with diethyl ether to obtain (S)-1-phenylbut-3-yn-1-

amine hydrochloride as a white solid.

Mechanistic Pathways & Applications
Bio-orthogonal "Click" Chemistry (Caspase Probes)
The homopropargyl group is critical in designing pharmacodynamic markers for apoptosis.

Unlike propargylamines, the homopropargyl linker provides sufficient distance from the peptide

backbone, preventing steric interference with the Caspase-3 active site (Cys163).

Structural Advantage

Peptide-Asp-Glu-Val-Asp-OH
(Caspase-3 Recognition Motif)

Amide Coupling
(HATU/DIEA)

+ 1-phenylbut-3-yn-1-amine Peptide-DEVD-NH-CH(Ph)-CH2-C≡CH
(Homopropargyl Amide)

CuAAC Click Reaction
(18F-Azide + Cu(I))

18F-PET Tracer
(Bio-orthogonal Probe)

Formation of Triazole

Click to download full resolution via product page

Figure 1: Synthesis of Caspase-3 PET Tracers.The homopropargyl amine acts as a bifunctional

linker, accepting the peptide sequence on the amine and the radiolabel on the alkyne.[4]

Enzyme Inhibition Profile (SSAO vs. MAO)
While propargylamines (e.g., Pargyline) are suicide inhibitors of MAO-A/B, the

homopropargylamine motif shifts selectivity toward Semicarbazide-Sensitive Amine Oxidase

(SSAO/VAP-1).
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Mechanism: SSAO contains a Topaquinone (TPQ) cofactor. The amine of

-phenyl homopropargylamine forms a Schiff base with TPQ. The alkyne moiety then
undergoes a proton abstraction, leading to an allenyl species that covalently modifies the
enzyme active site (irreversible inhibition).

Therapeutic Relevance: SSAO inhibition reduces leukocyte trafficking and oxidative stress,

offering potential in treating inflammation and fibrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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